Cas no 2228778-48-9 (4-(diethylamino)-2-methoxybenzene-1-thiol)

• Product Name: 4-(diethylamino)-2-methoxybenzene-1-thiol
• CAS No: 2228778-48-9
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5903736
• PubChem ID: 165615801
• Update Time: 2025-08-02

4-(diethylamino)-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)-2-methoxybenzene-1-thiol
• EN300-1812164
• 2228778-48-9

• Inchi： 1S/C11H17NOS/c1-4-12(5-2)9-6-7-11(14)10(8-9)13-3/h6-8,14H,4-5H2,1-3H3
• InChI Key： SJDRJQUBKYOENT-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1OC)N(CC)CC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 13.5Ų

Additional information on 4-(diethylamino)-2-methoxybenzene-1-thiol

Introduction to 4-(diethylamino)-2-methoxybenzene-1-thiol (CAS No. 2228778-48-9)

4-(diethylamino)-2-methoxybenzene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228778-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic thioethers, characterized by the presence of a sulfur atom bonded to a methyl group and an aromatic ring system. The structural features of this molecule, including its diethylamino substituent and methoxy group, contribute to its unique chemical properties and potential biological activities.

The diethylamino moiety in the molecular structure imparts basicity and solubility characteristics, making it a valuable candidate for further functionalization and derivatization. This feature is particularly relevant in drug design, where modifications at the amine group can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the methoxy group enhances lipophilicity, which is often a critical factor in determining drug bioavailability and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 4-(diethylamino)-2-methoxybenzene-1-thiol with biological targets more accurately. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational analyses indicate potential binding affinity with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown that 4-(diethylamino)-2-methoxybenzene-1-thiol can modulate the activity of enzymes linked to pain and inflammation. The presence of both electron-donating groups (like the diethylamino moiety) and an electron-withdrawing sulfur atom suggests a complex interplay of electronic effects that could influence its reactivity and biological efficacy. Further research is needed to elucidate the exact mechanisms through which this compound exerts its effects.

The synthesis of 4-(diethylamino)-2-methoxybenzene-1-thiol presents unique challenges due to its sensitive functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

One of the most promising applications of 4-(diethylamino)-2-methoxybenzene-1-thiol lies in its potential as a lead compound for novel therapeutic agents. Its structural framework allows for modifications that could enhance specific biological activities while minimizing side effects. Researchers are exploring derivatives with altered substitution patterns to optimize pharmacological properties such as potency, selectivity, and metabolic stability.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Compounds like 4-(diethylamino)-2-methoxybenzene-1-thiol often exhibit unique bioactivities due to the ability of sulfur atoms to participate in various chemical reactions and biological interactions. The thiol group, in particular, is known for its reactivity with nucleophiles and metal ions, which can be leveraged in drug design to target specific pathological processes.

Recent publications highlight the growing interest in thiophene derivatives as pharmacophores. Studies indicate that compounds containing sulfur atoms can interact with biological systems in ways that differ from traditional aromatic or heterocyclic molecules. This has led to increased exploration of thioethers like 4-(diethylamino)-2-methoxybenzene-1-thiol as candidates for new drugs targeting neurological disorders, cardiovascular diseases, and other chronic conditions.

The development of new synthetic routes has also been a focus area for researchers working with 4-(diethylamino)-2-methoxybenzene-1-thiol. Green chemistry principles have been integrated into these processes to minimize waste and improve sustainability. For example, catalytic methods that use recyclable ligands or water-based solvents are being developed to reduce environmental impact while maintaining high reaction efficiency.

In conclusion,4-(diethylamino)-2-methoxybenzene-1-thiol (CAS No. 2228778-48-9) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer potential advantages in drug development, particularly for targeting inflammatory and neurological conditions. Ongoing research aims to fully exploit its therapeutic potential through innovative synthetic strategies and comprehensive pharmacological evaluations.